Cas no 58050-56-9 (9,10-Secoergosta-5,7,10(19),22-tetraene-3,24-diol,(3b,5Z,7E,22E,24x)- (9CI))

• Product Name: 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24-diol,(3b,5Z,7E,22E,24x)- (9CI)
• CAS No: 58050-56-9
• MF: C₂₈H₄₄O₂
• MW: 412.647768974304
• CID: 371063
• PubChem ID: 6443813
• Update Time: 2025-04-19

9,10-Secoergosta-5,7,10(19),22-tetraene-3,24-diol,(3b,5Z,7E,22E,24x)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24-diol,(3b,5Z,7E,22E,24x)- (9CI)
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-5-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 24-hydroxyvitamin D2
• 58050-56-9
• 24-hydroxyvitamin D2 / 24-hydroxyergocalciferol
• CHEBI:186399
• LMST03010029
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24-diol, (3beta,5Z,7E,22E,24xi)-
• (5Z,7E,22E)-(3S)-9,10-seco-5,7,10(19),22-ergostatetraene-3,24-diol
• HVAVRRBYXYEBNC-RKULPTJNSA-N
• 24-Hydroxyergocalciferol

• Inchi： 1S/C28H44O2/c1-19(2)28(6,30)17-15-21(4)25-13-14-26-22(8-7-16-27(25,26)5)10-11-23-18-24(29)12-9-20(23)3/h10-11,15,17,19,21,24-26,29-30H,3,7-9,12-14,16,18H2,1-2,4-6H3/b17-15+,22-10+,23-11-/t21-,24+,25-,26+,27-,28?/m1/s1
• InChI Key： HVAVRRBYXYEBNC-RKULPTJNSA-N
• SMILES： OC(C)(C(C)C)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 412.334130642g/mol
• Monoisotopic Mass: 412.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives